Cas no 877635-57-9 (6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-ethoxybenzoate)

• Product Name: 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-ethoxybenzoate
• CAS No: 877635-57-9
• MF: C₂₁H₂₀N₂O₅S
• MW: 412.458904266357
• CID: 6566069
• Update Time: 2025-07-13

6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-ethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-ethoxybenzoate
• Benzoic acid, 4-ethoxy-, 6-[[(4,6-dimethyl-2-pyrimidinyl)thio]methyl]-4-oxo-4H-pyran-3-yl ester

• Inchi： 1S/C21H20N2O5S/c1-4-26-16-7-5-15(6-8-16)20(25)28-19-11-27-17(10-18(19)24)12-29-21-22-13(2)9-14(3)23-21/h5-11H,4,12H2,1-3H3
• InChI Key： PTNYOKPPNOWCRL-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC(C)=CC(C)=N2)OC=1)(=O)C1=CC=C(OCC)C=C1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 606.9±55.0 °C(Predicted)
• pka: 1.82±0.50(Predicted)

Additional information on 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-ethoxybenzoate

Comprehensive Overview of 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-ethoxybenzoate (CAS No. 877635-57-9)

The compound 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-ethoxybenzoate (CAS No. 877635-57-9) is a structurally complex molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique combination of a pyrimidine ring, a pyranone moiety, and an ethoxybenzoate ester makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a bioactive agent, given its ability to interact with biological targets. The compound's sulfanylmethyl linkage further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-ethoxybenzoate has surged due to their role in drug discovery and development. The pyrimidine scaffold, in particular, is a cornerstone in the design of antiviral and anticancer agents. This compound's 4-ethoxybenzoate group also contributes to its lipophilicity, which is crucial for improving bioavailability—a hot topic in pharmaceutical research. With the rise of AI-driven drug design, molecules like this are increasingly being explored through computational screening to identify novel therapeutic pathways.

The synthesis of CAS No. 877635-57-9 involves multi-step organic reactions, often starting with the functionalization of the pyrimidine ring. The sulfanylmethyl bridge is typically introduced via nucleophilic substitution, while the pyranone and ethoxybenzoate groups are added through esterification and condensation reactions. These methods align with the growing interest in green chemistry, as researchers seek to minimize waste and improve reaction efficiency. The compound's stability under various conditions also makes it a candidate for advanced material applications, such as in organic electronics or catalysis.

From a commercial perspective, 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-ethoxybenzoate is available through specialized chemical suppliers, often in small quantities for research purposes. Its CAS number (877635-57-9) serves as a unique identifier, ensuring accurate procurement and regulatory compliance. As the scientific community continues to explore its properties, this compound is likely to appear in more patent applications and academic publications. For those interested in its spectroscopic data or toxicity profile, detailed studies are increasingly accessible through open-access journals and chemical databases.

In conclusion, 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-ethoxybenzoate represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like drug design and material science. As the scientific landscape evolves, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.